Cas no 1782276-58-7 (3-Cyclohexyl-2,2-dimethylpropanal)

3-Cyclohexyl-2,2-dimethylpropanal is a branched-chain aldehyde characterized by its cyclohexyl and dimethyl substituents, which impart unique steric and electronic properties. This compound is valued for its stability and low volatility, making it suitable for applications in fragrance formulations and specialty chemical synthesis. The cyclohexyl group enhances lipophilicity, while the dimethyl substitution at the α-position contributes to resistance against oxidation and polymerization. Its structural features enable controlled reactivity, particularly in aldol condensations and reductive aminations. The compound’s consistent purity and well-defined molecular profile ensure reproducibility in research and industrial processes, meeting stringent quality requirements for advanced organic synthesis.

3-Cyclohexyl-2,2-dimethylpropanal structure

1782276-58-7 structure

Product Name:3-Cyclohexyl-2,2-dimethylpropanal

CAS No:1782276-58-7

MF:C₁₁H₂₀O

MW:168.275903701782

CID:5718547

PubChem ID:84108526

Update Time:2025-11-03

3-Cyclohexyl-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

- Z2301244399
- AKOS023878305
- SCHEMBL98092
- F2147-6382
- 1782276-58-7
- EN300-1218017
- 3-cyclohexyl-2,2-dimethylpropanal
- Cyclohexanepropanal, α,α-dimethyl-
- 3-Cyclohexyl-2,2-dimethylpropanal
- Inchi： 1S/C11H20O/c1-11(2,9-12)8-10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3
- InChI Key： UOYUCWZNORZNDD-UHFFFAOYSA-N
- SMILES： O=CC(C)(C)CC1CCCCC1

Computed Properties

Exact Mass: 168.151415257g/mol
Monoisotopic Mass: 168.151415257g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 0.881±0.06 g/cm3(Predicted)
Boiling Point: 237.2±9.0 °C(Predicted)

3-Cyclohexyl-2,2-dimethylpropanal Pricemore >>

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